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Compound of Interest

Compound Name: Nickel(ll) nitrite

Cat. No.: B098475

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Nickel(ll) Nitrite. It outlines the
necessary personal protective equipment (PPE), procedural guidance for safe handling and
disposal, and emergency protocols.

Personal Protective Equipment (PPE)

When handling Nickel(ll) Nitrite, it is crucial to use appropriate personal protective equipment
to minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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Protection Type

Equipment

Specification

Eye Protection

Chemical safety glasses or

goggles and a face shield

Must be worn at all times to
protect against splashes and
dust.[1]

Skin Protection

Nitrile or rubber gloves, and a
complete chemical-resistant

suit

Gloves should be properly
removed after handling, and
contaminated clothing should

be washed before reuse.[1][2]

Respiratory Protection

NIOSH-approved respirator

Required when ventilation is
inadequate or when exposure
limits may be exceeded. For
exposures above 10 mg/m3, a
self-contained breathing
apparatus (SCBA) is
necessary.[1][3]

Additional Protection

Eyewash stations and quick-

drench showers

Must be readily accessible in
areas where Nickel(ll) Nitrite is
handled and used.[1]

Exposure Limits

Occupational exposure limits for nickel and its compounds have been established by various

regulatory agencies.

Agency Exposure Limit (Time-Weighted Average)
OSHA 1 mg/m3 (8-hr TWA)

NIOSH 0.015 mg/m3 (10-hr TWA)[3]

ACGIH 0.1 mg/m3 (8-hr TWA, inhalable fraction)[3]

IDLH (Immediately Dangerous to Life or Health)

10 mg/m3 (as Ni)[4]

Safe Handling and Storage Protocols
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Handling:

» Training: Before working with Nickel(ll) Nitrite, personnel must be trained on its proper
handling and storage procedures.[3]

e Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood, to
minimize inhalation of dust or mists.[1][5]

» Avoid Contact: Avoid contact with skin, eyes, and clothing. Do not breathe dust.[1][5][6]

e Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after
handling.[1][6]

« Ignition Sources: Keep away from heat and sources of ignition. Nickel(ll) Nitrite is an
oxidizer and can intensify fires.[1][5]

Storage:
o Conditions: Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][2][5]

e Incompatibilities: Store away from flammable substances, combustible materials, reducing
agents, metal powders, water, and moisture.[1]

e Hygroscopic: The material is hygroscopic and should be stored under an inert gas.[1]
Emergency Procedures
Spill Response:

In the event of a Nickel(ll) Nitrite spill, follow these steps to ensure safety and proper cleanup.
For small spills, isolate the area for at least 25 meters (75 feet). For large spills, consider an
initial downwind evacuation of at least 100 meters (330 feet).[7]
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Immediate Actions

Evacuate unnecessary personnel

\

Secure and control entrance to the area

A

Ensure adequate ventilation

A

Eliminate all ignition sources

Containment &v:leanup

Moisten spilled material with water or use a HEPA-filter vacuum

If liquid spill
\ 4

For liquid spills, use a non-combustible absorbent (vermiculite, sand)

\ \ 4

With a clean shovel, place material into a clean, dry, loosely covered container

Disposal

Label container for disposal

Dispose of as hazardous waste according to regulations

Post-(i}eanup

Wash the spill area

\

DO NOT wash into sewer

Click to download full resolution via product page

Nickel(ll) Nitrite Spill Response Workflow
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First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
including under the eyelids. Seek immediate medical attention.[1]

o Skin Contact: Wash the affected area with soap and plenty of water. Remove contaminated
clothing. If irritation persists, seek medical assistance.[1]

¢ Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention if respiratory problems occur.[1]

 Ingestion: If swallowed, call a poison center or doctor immediately. Rinse mouth. Do not
induce vomiting unless directed by medical personnel.[1]

Disposal Plan

Dispose of Nickel(ll) Nitrite and its containers as hazardous waste.[3] All disposal practices
must be in accordance with local, regional, national, and international regulations.[8] Do not
allow the material to enter drains or be released into the environment.[1]

Disposal Protocol:

o Containment: Collect spilled material or waste in a suitable, sealed container for proper
disposal.[1]

o Labeling: Clearly label the container with the contents and associated hazards.

» Consultation: Contact your state's Department of Environmental Protection (DEP) or the
regional office of the Environmental Protection Agency (EPA) for specific disposal
recommendations.[3]

» Professional Disposal: Arrange for a licensed hazardous waste disposal company to handle
the final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Nickel(ll) Nitrite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098475#personal-protective-equipment-for-handling-
nickel-ii-nitrite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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